Cas no 112805-73-9 (Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI))

• Product Name: Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI)
• CAS No: 112805-73-9
• MF: C₃H₅Br₂Cl
• MW: 238.345122098923
• CID: 191475
• PubChem ID: 12859638
• Update Time: 2025-04-19

Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI)
• 2,3-dibromo-1-chloro-1,1-dideuteriopropane
• 1,2-Dibromo-3-chloropropane-3,3-d2
• 2,3-Dibromo-1-chloropropane-1,1-d2
• Propane-1,1-d2, 2,3-dibromo-1-chloro-
• 2,3-Dibromo-1-chloro(1,1-~2~H_2_)propane
• 112805-73-9
• DTXSID70920903

• Inchi： 1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2/i2D2
• InChI Key： WBEJYOJJBDISQU-CBTSVUPCSA-N
• SMILES： BrC(CBr)C([2H])([2H])Cl

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 235.85721g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 52.54